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Introduction
Decylcyclohexane (also known as 1-cyclohexyldecane) is a saturated cycloalkane with the

chemical formula C16H32.[1] It consists of a cyclohexane ring bonded to a ten-carbon alkyl

chain. This non-polar hydrocarbon is a colorless liquid at room temperature and is

characterized by its low volatility and excellent solubility in organic solvents.[2] These

properties make it a significant compound in various industrial applications, including the

production of lubricants and surfactants.[2] This guide provides a detailed overview of the

thermodynamic and chemical properties of decylcyclohexane, along with methodologies for

their determination, to support research and development activities.

Chemical Properties
Decylcyclohexane is a stable, combustible liquid.[3][4][5] As a saturated hydrocarbon, it is

relatively inert and does not readily undergo reactions. However, it is incompatible with strong

oxidizing agents.[3][4][5] The chemical character of decylcyclohexane is primarily dictated by

its non-polar nature, a direct consequence of its hydrocarbon structure. This leads to its

miscibility with other non-polar solvents and its very low solubility in water.[6]
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Chemical Structure

Resulting Properties
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Saturated Cycloalkane

Non-Polar Nature

Low Reactivity Low Water Solubility Good Lubricant Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Decylcyclohexane
https://wap.guidechem.com/dictionary/en/1795-16-0.html
https://www.chemsrc.com/en/cas/1795-16-0_669075.html
https://www.chemwhat.com/n-decylcyclohexane-cas-1795-16-0/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9148378.htm?N=Americas
http://www.thegoodscentscompany.com/data/rw1122461.html
https://www.benchchem.com/product/b1669408#thermodynamic-and-chemical-properties-of-decylcyclohexane
https://www.benchchem.com/product/b1669408#thermodynamic-and-chemical-properties-of-decylcyclohexane
https://www.benchchem.com/product/b1669408#thermodynamic-and-chemical-properties-of-decylcyclohexane
https://www.benchchem.com/product/b1669408#thermodynamic-and-chemical-properties-of-decylcyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

